Cas no 178041-61-7 (2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI))
178041-61-7 structure
Product Name:2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI)
CAS No:178041-61-7
MF:C10H12N2O
MW:176.215082168579
CID:112794
PubChem ID:7785122
Update Time:2025-04-18
2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI)
- (3S)-3-ETHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
- 2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-,(S)-(9CI)
- (S)-3-Ethyl-3,4-dihydroquinoxalin-2(1H)-one
- (3S)-3-ethyl-1,2,3,4-tetrahydroquinoxalin-2-one
- 178041-61-7
-
- Inchi: 1S/C10H12N2O/c1-2-7-10(13)12-9-6-4-3-5-8(9)11-7/h3-7,11H,2H2,1H3,(H,12,13)/t7-/m0/s1
- InChI Key: YRELTDGOEVJYLO-ZETCQYMHSA-N
- SMILES: O=C1[C@H](CC)NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 176.095
- Monoisotopic Mass: 176.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 1.8
2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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